Cas no 1030431-21-0 (4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine)

• Product Name: 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine
• CAS No: 1030431-21-0
• MF: C₉H₁₂ClNO₃S₂
• MW: 281.779479026794
• MDL: MFCD12027036
• CID: 4677522
• Update Time: 2025-10-31

4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(chloromethyl)thien-3-yl]sulfonyl}morpholine
• 4-{[2-(chloromethyl)thiophen-3-yl]sulfonyl}morpholine
• 4-((2-(Chloromethyl)thiophen-3-yl)sulfonyl)morpholine
• 4-([2-(Chloromethyl)thien-3-yl]sulfonyl)morpholine
• STK501611
• BBL006400
• 4-[2-(chloromethyl)thiophen-3-ylsulfonyl]morpholine
• 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine

• MDL： MFCD12027036
• Inchi： 1S/C9H12ClNO3S2/c10-7-8-9(1-6-15-8)16(12,13)11-2-4-14-5-3-11/h1,6H,2-5,7H2
• InChI Key： QVRQULSURXMPRP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CS1)S(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Topological Polar Surface Area: 83.2

Additional information on 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine

Research Briefing on 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine (CAS: 1030431-21-0): Recent Advances and Applications

The compound 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine (CAS: 1030431-21-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. This briefing provides an overview of the latest research findings, highlighting key advancements and future directions.

One of the most notable applications of 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine is its use in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective inhibitors of the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, with IC50 values in the low nanomolar range, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in the design of covalent inhibitors. A 2024 paper in ACS Chemical Biology detailed the use of 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine as a reactive handle for the targeted modification of cysteine residues in proteins. This approach has been leveraged to develop irreversible inhibitors of disease-relevant enzymes, offering new avenues for the treatment of conditions such as autoimmune disorders and infectious diseases.

Further investigations have focused on the compound's physicochemical properties and pharmacokinetic profile. A recent preclinical study evaluated the stability and bioavailability of 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine derivatives, revealing favorable metabolic stability and moderate plasma protein binding. These findings underscore the compound's potential as a scaffold for the development of orally bioavailable therapeutics.

Despite these promising advancements, challenges remain in optimizing the selectivity and safety profile of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural modifications and advanced computational modeling. Future studies are expected to explore the compound's applications in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its impact in chemical biology and drug discovery.

In conclusion, 4-{2-(Chloromethyl)thien-3-ylsulfonyl}morpholine (CAS: 1030431-21-0) represents a valuable tool in medicinal chemistry, with demonstrated potential in kinase inhibition and covalent targeting. Continued research efforts are likely to uncover additional applications and refine its therapeutic utility, positioning it as a key player in the development of next-generation pharmaceuticals.